Hydrogen sulfide donor micelles protect cardiomyocytes from ischemic cell death†

Molecular BioSystems Pub Date: 2017-06-28 DOI: 10.1039/C7MB00191F

Abstract

Hydrogen sulfide, an important gaseous signaling molecule in the human body, is known to protect cardiomyocytes from ischemia, a condition characterized by insufficient oxygen supply to the cells. Here we show that a nanosized H2S donor micelle releases H2S intracellularly and prevents cardiomyocyte apoptosis in an in vitro ischemia model.

Graphical abstract: Hydrogen sulfide donor micelles protect cardiomyocytes from ischemic cell death
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